Cas no 2229105-32-0 (tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-chlorophenyl}carbamate
• CAS No: 2229105-32-0
• MF: C₁₆H₂₁ClF₂N₂O₂
• MW: 346.799950361252
• CID: 6577338
• PubChem ID: 165672770
• Update Time: 2025-05-19

tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-chlorophenyl}carbamate
• 2229105-32-0
• EN300-1899863
• tert-butyl N-{4-[1-(aminomethyl)-3,3-difluorocyclobutyl]-2-chlorophenyl}carbamate

• Inchi： 1S/C16H21ClF2N2O2/c1-14(2,3)23-13(22)21-12-5-4-10(6-11(12)17)15(9-20)7-16(18,19)8-15/h4-6H,7-9,20H2,1-3H3,(H,21,22)
• InChI Key： QRAKJCQDMAAYTG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CN)CC(C1)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 346.1259619g/mol
• Monoisotopic Mass: 346.1259619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-chlorophenyl}carbamate

Comprehensive Guide to tert-butyl N-{4-[1-(aminomethyl)-3,3-difluorocyclobutyl]-2-chlorophenyl}carbamate (CAS No. 2229105-32-0)

tert-butyl N-{4-[1-(aminomethyl)-3,3-difluorocyclobutyl]-2-chlorophenyl}carbamate (CAS No. 2229105-32-0) is a specialized chemical intermediate widely used in pharmaceutical research and organic synthesis. This compound features a unique difluorocyclobutyl core, which is increasingly relevant in drug discovery due to its ability to modulate pharmacokinetic properties. Researchers are particularly interested in its potential applications in small-molecule drug development and medicinal chemistry.

The structural complexity of tert-butyl N-{4-[1-(aminomethyl)-3,3-difluorocyclobutyl]-2-chlorophenyl}carbamate makes it valuable for designing bioactive compounds. Its chlorophenyl and carbamate moieties contribute to its versatility in chemical reactions, while the difluorocyclobutyl group enhances metabolic stability—a key consideration in modern drug design. Recent studies highlight its utility in developing kinase inhibitors and GPCR-targeted therapies, addressing current demands in precision medicine.

In the context of green chemistry trends, this compound's synthetic pathways are being optimized for atom economy and reduced waste generation. Pharmaceutical companies are exploring its use in sustainable synthesis of next-generation therapeutics, aligning with global environmental initiatives. The tert-butyl protecting group offers advantages in multi-step syntheses, making it crucial for peptide mimetics and proteolysis-targeting chimeras (PROTACs)—a cutting-edge technology in targeted protein degradation.

From a commercial perspective, CAS 2229105-32-0 has seen growing demand in contract research organizations and academic laboratories. Its applications span cancer research, neurodegenerative disease studies, and anti-inflammatory drug development. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, ensuring reproducibility in high-throughput screening applications. The compound's stability under various pH conditions makes it suitable for diverse formulation studies.

Emerging research explores the structure-activity relationship (SAR) of derivatives containing this scaffold, particularly for CNS-penetrant molecules. The difluorocyclobutyl motif demonstrates improved blood-brain barrier permeability compared to traditional aromatic systems—a critical factor in neurological disorder treatments. These properties position tert-butyl N-{4-[1-(aminomethyl)-3,3-difluorocyclobutyl]-2-chlorophenyl}carbamate as a promising candidate for neuropharmaceutical innovation.

Handling and storage recommendations for this compound emphasize anhydrous conditions and inert atmosphere protection to maintain stability. While not classified as hazardous, standard laboratory safety protocols should be followed during manipulation. The growing custom synthesis market for such intermediates reflects the pharmaceutical industry's shift toward tailor-made building blocks for complex molecule assembly.

Recent patent literature reveals innovative applications of this chemical scaffold in allosteric modulator development and covalent inhibitor design. Its chiral centers offer opportunities for enantioselective synthesis, meeting the demand for stereochemically pure pharmaceuticals. As AI-driven drug discovery accelerates, computational models increasingly incorporate such three-dimensional structural features for virtual screening campaigns.

The future outlook for CAS 2229105-32-0 remains positive, with anticipated growth in fragment-based drug discovery and bioconjugation chemistry. Its balanced lipophilicity profile (LogP ~2.5) makes it particularly valuable for oral drug candidates. Continuous improvements in large-scale synthesis methods are expected to enhance accessibility for preclinical research programs worldwide.